Cas no 91635-39-1 (5-ethyldecan-5-ol)

• Product Name: 5-ethyldecan-5-ol
• CAS No: 91635-39-1
• MF: C₁₂H₂₆O
• MW: 186.334244251251
• CID: 1970383
• PubChem ID: 20406346
• Update Time: 2025-04-21

5-ethyldecan-5-ol Chemical and Physical Properties

Names and Identifiers

• 5-ethyldecan-5-ol
• 5-decanol, 5-ethyl-
• LogP
• 91635-39-1
• 5-Ethyl-5-decanol
• 5-ethyl-decan-5-ol
• SCHEMBL7123251
• DTXSID801034199

• Inchi： 1S/C12H26O/c1-4-7-9-11-12(13,6-3)10-8-5-2/h13H,4-11H2,1-3H3
• InChI Key： KCAKLSOMOHEFKW-UHFFFAOYSA-N
• SMILES： OC(CC)(CCCC)CCCCC

Computed Properties

• Exact Mass: 186.198
• Monoisotopic Mass: 186.198
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 4.4

Experimental Properties

• Density: 0.831
• Boiling Point: 234.6°C at 760 mmHg
• Flash Point: 99.3°C
• Refractive Index: 1.44